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For Immediate Release

Portici, Italy — December 15, 2025 — Long considered primarily a precursor to the potent
defense hormone systemin, the 200-amino acid prosystemin protein of tomato (Solanum
lycopersicum) is now understood to be a multi-functional entity with several bioactive regions.
Groundbreaking research has revealed that beyond the well-characterized 18-amino acid
systemin peptide at its C-terminus, other fragments within the prosystemin sequence play a
direct role in activating plant defense responses. This guide provides an in-depth technical
overview of the methods used to identify these active regions, the quantitative assessment of
their bioactivity, and the signaling pathways they trigger. This information is crucial for
researchers, scientists, and drug development professionals exploring novel approaches to
enhance plant resilience and develop new biopesticides.

The Expanding Role of Prosystemin: More Than a
Precursor
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Prosystemin is an intrinsically disordered protein (IDP), a characteristic that is believed to
contribute to its functional versatility.[1][2] While the C-terminal systemin peptide has been the
focus of much research for its role in the wound response pathway, recent studies have
demonstrated that N-terminal fragments of prosystemin, such as PS1-70 (amino acids 1-70)
and PS1-120 (amino acids 1-120), are also biologically active.[3][4] These fragments have
been shown to induce the expression of defense-related genes and confer protection against
insect herbivores and fungal pathogens.[3][5]

Identifying Active Regions: A Methodological
Approach

The identification of bioactive regions within the prosystemin sequence involves a multi-step
experimental workflow. This process typically includes the production of specific protein
fragments, followed by a series of bioassays to assess their activity.

Experimental Workflow for Identifying Active
Prosystemin Fragments
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A generalized workflow for the identification of active prosystemin fragments.
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Detailed Experimental Protocols

1. Molecular Cloning, Expression, and Purification of Prosystemin Fragments:

o Amplification and Cloning: DNA fragments corresponding to specific regions of the
prosystemin cDNA (e.g., PS1-70, PS1-120) are amplified using PCR with site-specific
primers.[3] The amplified fragments are then cloned into an expression vector, such as
pETML11, using appropriate restriction sites.[1]

o Expression: The recombinant plasmids are transformed into a suitable E. coli expression
strain (e.g., BL21(DE3)). Protein expression is induced, for example, with 2.0 mM IPTG for
16 hours at 22°C.[1][3]

 Purification: The bacterial cells are harvested and lysed. The recombinant protein fragments,
often engineered with an affinity tag (e.g., His-tag), are purified from the cell lysate using
affinity chromatography.[1]

2. Site-Directed Mutagenesis:

To pinpoint specific amino acids crucial for bioactivity, site-directed mutagenesis can be
employed. This technique allows for the substitution, deletion, or insertion of specific
nucleotides within the cloned prosystemin fragment DNA.[6][7][8] The mutated protein is then
expressed, purified, and subjected to bioassays to determine the effect of the mutation on its
activity.

3. Bioassays for Biological Activity:

 Induction of Defense Gene Expression: The purified prosystemin fragments are applied to
wounded tomato leaves or to tomato cell suspension cultures.[1][5] The expression levels of
early defense genes in the octadecanoid pathway (e.g., Lipoxygenase C - LoxC, Allene
oxide synthase - AOS) and late defense genes (e.g., Proteinase Inhibitor | - Pin I, Proteinase
Inhibitor Il - Pin 1) are quantified using quantitative real-time PCR (qRT-PCR).[1][9]

e Plant Protection Assays:

o Against Fungal Pathogens: Plants treated with the prosystemin fragments are challenged
with fungal pathogens like Botrytis cinerea. The extent of disease development (e.g.,
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lesion size) is measured and compared to control-treated plants.[3]

o Against Insect Herbivores: Larvae of insect herbivores, such as Spodoptera littoralis, are
fed on plants previously treated with the prosystemin fragments. Larval growth, survival,
and feeding damage are monitored to assess the protective effect of the fragments.[3][5]

 Alkalinization Assay: A rapid bioassay involves monitoring the alkalinization of the medium of
plant cell suspension cultures upon application of the peptide fragments. This is an early
response in plant defense signaling.[10][11]

4. ldentification of Cleavage Products by Mass Spectrometry:

To identify the specific peptides released from prosystemin in vivo, mass spectrometry is a
powerful tool.[12][13] Protein extracts from wounded plant tissue can be analyzed to identify
the molecular weights of prosystemin fragments, and tandem mass spectrometry (MS/MS)
can be used to determine their amino acid sequences.[14][15]

Quantitative Analysis of Bioactivity

The biological activity of prosystemin fragments is quantified to compare the efficacy of
different regions.
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The Systemin Signaling Pathway

The best-understood signaling pathway initiated by a prosystemin-derived peptide is that of

systemin. This pathway is a cornerstone of the plant's response to wounding and herbivory.
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A simplified diagram of the systemin signaling pathway.

Upon wounding, prosystemin is thought to be cleaved by proteases, such as phytaspase,
releasing the 18-amino acid systemin peptide into the apoplast.[17][18] Systemin then binds to
a leucine-rich repeat receptor kinase on the cell surface, SR160.[19][20] This binding event
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initiates an intracellular signaling cascade that includes the activation of a mitogen-activated
protein kinase (MAPK) and a phospholipase A2.[20][21] The activated phospholipase A2
releases linolenic acid from the cell membrane, which is a precursor for the synthesis of
jasmonic acid.[20][22] Jasmonic acid, a key phytohormone in defense signaling, then travels
systemically through the plant, inducing the expression of a wide range of defense genes,
including those encoding proteinase inhibitors that interfere with insect digestion.[18][21]

Future Directions

The discovery of multiple active regions within the prosystemin sequence opens up new
avenues for research and development. Future work will likely focus on:

« Identifying the specific proteases responsible for processing prosystemin and releasing its
various bioactive fragments.

» Elucidating the signaling pathways activated by the N-terminal prosystemin fragments and
determining if they converge with or are distinct from the systemin pathway.

o Exploring the potential of these novel bioactive peptides as biostimulants or biopesticides in
agriculture to enhance crop protection in a sustainable manner.[16]

The ongoing exploration of the prosystemin sequence is a testament to the complexity and
elegance of plant defense mechanisms. A deeper understanding of these bioactive regions will
undoubtedly contribute to the development of innovative strategies for ensuring global food
security.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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